Cas no 618098-94-5 (3-(2,3-DIHYDROBENZO[B][1,4]DIOXIN-6-YL)-1-P-TOLYL-1H-PYRAZOLE-4-CARBALDEHYDE)

• Product Name: 3-(2,3-DIHYDROBENZO[B][1,4]DIOXIN-6-YL)-1-P-TOLYL-1H-PYRAZOLE-4-CARBALDEHYDE
• CAS No: 618098-94-5
• MF: C₁₉H₁₆N₂O₃
• MW: 320.341944694519
• CID: 955367
• PubChem ID: 3295448
• Update Time: 2025-04-19

3-(2,3-DIHYDROBENZO[B][1,4]DIOXIN-6-YL)-1-P-TOLYL-1H-PYRAZOLE-4-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-DIHYDROBENZO[B][1,4]DIOXIN-6-YL)-1-P-TOLYL-1H-PYRAZOLE-4-CARBALDEHYDE
• 3-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)-1-(4-METHYLPHENYL)-1H-PYRAZOLE-4-CARBALDEHYDE
• AKOS024412165
• 3-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-1-(p-tolyl)-1H-pyrazole-4-carbaldehyde
• 618098-94-5

• Inchi： 1S/C19H16N2O3/c1-13-2-5-16(6-3-13)21-11-15(12-22)19(20-21)14-4-7-17-18(10-14)24-9-8-23-17/h2-7,10-12H,8-9H2,1H3
• InChI Key： JBMSOTZTYFETJZ-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)C1C(C=O)=CN(C2C=CC(C)=CC=2)N=1

Computed Properties

• Exact Mass: 320.11600
• Monoisotopic Mass: 320.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• PSA: 53.35000
• LogP: 3.43140